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Compound of Interest

Compound Name: Puterine

Cat. No.: B1195736

A Note on Terminology: The term "Puterine” did not yield any relevant results in scientific
literature and is likely a misspelling. These application notes will focus on Putrescine, a
biogenic polyamine that functions as a significant modulator of various cellular processes and
is a subject of extensive research in cell biology.

Introduction

Putrescine is a naturally occurring polyamine that plays a crucial role in cell growth,
differentiation, and proliferation. As a cationic molecule at physiological pH, it interacts with
negatively charged macromolecules such as DNA, RNA, and proteins, thereby influencing their
structure and function.[1] In the context of cell biology research, putrescine is often used as a
chemical probe to investigate its role in signaling pathways, particularly the mTOR pathway,
and its impact on fundamental cellular processes like protein synthesis, autophagy, and
apoptosis.

These application notes provide an overview of the applications of putrescine as a chemical
probe, along with detailed protocols for its use in cell biology research.

Mechanism of Action

Putrescine exerts its effects through various mechanisms, primarily by influencing key signaling
pathways. One of the most well-documented roles of putrescine is the activation of the
mechanistic target of rapamycin (mTOR) signaling pathway.[2] The mTOR pathway is a central
regulator of cell growth, proliferation, and metabolism. Putrescine has been shown to increase
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the phosphorylation of mMTOR and its downstream effectors, such as 4E-binding protein 1

(4EBP1) and p70 S6 kinase 1 (p70S6K1), leading to enhanced protein synthesis and cell
proliferation.[2]

Signaling Pathway of Putrescine-mediated mTOR
Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1195736#using-puterine-as-a-chemical-probe-in-cell-
biology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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